1-Propanone, 1-[3-(chloromethyl)-3-methyloxiranyl]-

• CAS No.: 61170-78-3
• Molecular Formula: C7H11ClO2
• Molecular Weight: 162.61 g/mol
• IUPAC Name: 1-[3-(chloromethyl)-3-methyloxiran-2-yl]propan-1-one
• InChI: InChI=1S/C7H11ClO2/c1-3-5(9)6-7(2,4-8)10-6/h6H,3-4H2,1-2H3
• InChI Key: SDECKMYIFSKGDV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1C(O1)(C)CCl

Description

1-Propanone, 1-[3-(chloromethyl)-3-methyloxiranyl]- is an organic compound with the molecular formula C7H11ClO2 It is a ketone derivative with a unique structure that includes a chloromethyl group and a methyloxiranyl group

Preparation Methods

The synthesis of 1-Propanone, 1-[3-(chloromethyl)-3-methyloxiranyl]- can be achieved through several routes. One common method involves the reaction of 1-propanone with epichlorohydrin in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the desired product. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production with considerations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

1-Propanone, 1-[3-(chloromethyl)-3-methyloxiranyl]- undergoes various chemical reactions, including:

Nucleophilic Substitution: The chloromethyl group can participate in nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace the chlorine atom.

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Cyclization: The methyloxiranyl group can undergo ring-opening reactions under acidic or basic conditions, leading to the formation of different cyclic or acyclic products.

Common reagents used in these reactions include sodium hydroxide, hydrogen peroxide, and various reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Propanone, 1-[3-(chloromethyl)-3-methyloxiranyl]- has several scientific research